4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid

• IUPAC Name: 4-[(5-bromofuran-2-carbonyl)amino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C12H8BrNO5/c13-10-4-3-9(19-10)11(16)14-6-1-2-7(12(17)18)8(15)5-6/h1-5,15H,(H,14,16)(H,17,18)
• InChI Key: MDUNMVSLYIRHNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=CC=C(O2)Br)O)C(=O)O
• Molecular Formula: C12H8BrNO5
• Molecular Weight: 326.10 g/mol

Description

4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid, also known as BFABA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of salicylic acid and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid has also been shown to inhibit the growth of various bacterial and fungal strains, making it a potential candidate for the development of new antimicrobial agents.

Mechanism of Action

The mechanism of action of 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. It has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune responses.
Biochemical and Physiological Effects:
4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid has also been found to reduce oxidative stress and lipid peroxidation, which are associated with various diseases, including cancer and cardiovascular disease.

Advantages and Limitations for Lab Experiments

4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to exhibit low toxicity in vitro and in vivo. However, 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid has some limitations for use in lab experiments. It has poor solubility in water, which can limit its use in certain assays. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid. One area of interest is the development of new antimicrobial agents based on 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid. Another area of interest is the potential use of 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid as a therapeutic agent for the treatment of inflammatory and oxidative stress-related diseases. Further research is also needed to fully understand the mechanism of action of 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid and its potential interactions with other compounds and signaling pathways in the body.
In conclusion, 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biochemical and physiological effects and has potential applications in the development of new antimicrobial agents and therapeutic agents for the treatment of inflammatory and oxidative stress-related diseases. Further research is needed to fully understand the mechanism of action of 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid and its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid can be achieved through a multi-step process involving the reaction of 5-bromo-2-furoic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-hydroxybenzoic acid in the presence of a base to form 4-[(5-bromo-2-furoyl)amino]-2-hydroxybenzoic acid. The purity of the compound can be improved through recrystallization and other purification methods.